3-(6-Fluoropyridin-3-yl)phenol

• IUPAC Name: 3-(6-fluoropyridin-3-yl)phenol
• InChI: InChI=1S/C11H8FNO/c12-11-5-4-9(7-13-11)8-2-1-3-10(14)6-8/h1-7,14H
• InChI Key: QYOACMNPGQZEDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CN=C(C=C2)F
• Molecular Formula: C11H8FNO
• Molecular Weight: 189.19 g/mol
• CAS RN: 1400975-00-9

Description

3-(6-Fluoropyridin-3-yl)phenol, also known as 6-Fluoro-3-hydroxyphenylpyridine, is a chemical compound that has drawn significant attention in several areas of research. It is used in the synthesis of halohydroxypyridines.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as this compound, is a complex process. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The molecular formula of this compound is C11H8FNO. The InChI code is 1S/C11H8FNO/c12-11-5-4-9(7-13-11)8-2-1-3-10(14)6-8/h1-7,14H.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 112-113 degrees Celsius. It has a molecular weight of 189.19.

Scientific Research Applications

Organic Light Emitting Diodes (OLEDs)

Iridium emitters with ancillary ligands like 2-(5-phenyl-1,3,4-oxadiazol-2-yl)phenol are used in OLEDs. These complexes, which include 2,4,5-trifluorophenylpyridine, are green phosphors exhibiting high photoluminescence quantum efficiency, contributing to superior performance in OLED devices (Jin et al., 2014).

Medical Imaging

Fluorine-18 labeled fluoropyridines, including derivatives of 3-fluoropyridine, are increasingly used in Positron Emission Tomography (PET) imaging. They allow for the introduction of fluorine-18 into specific positions, which is crucial for enhancing the stability and potential of radiotracers (Carroll et al., 2007).

Fluorophores for Aluminium(III) Detection

Certain ligands containing the conjugated phenolic substituted thiazoline chromophore, related to 3-(6-Fluoropyridin-3-yl)phenol, have been studied for selective Al3+ detection. These ligands exhibit significant UV–visible absorbance changes upon coordination, useful in developing Al3+ specific fluorophores for biological applications (Lambert et al., 2000).

Reactive Oxygen Species Detection

Novel fluorescence probes, such as 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid, have been developed to detect highly reactive oxygen species. These probes can differentiate between various reactive oxygen species and are useful in biological and chemical applications (Setsukinai et al., 2003).

Nickel(II) Complexes in Catalysis

Nickel(II) complexes derived from fluorinated ligands, including those related to this compound, are utilized in catalysis, notably in alkane hydroxylation and O-arylation of phenol. These complexes have been shown to efficiently catalyze oxidation reactions (Kerbib et al., 2020).

Anaerobic Transformation Studies

Research on the anaerobic transformation of phenol to benzoate has utilized isomeric fluorophenols, closely related to this compound, to understand the mechanism of this transformation in environmental contexts (Genthner et al., 1989).

Phosphodiesterase Inhibitors

Compounds like 3-aminopyrazolo[3,4-d]pyrimidinones, which include structures similar to this compound, are studied as phosphodiesterase inhibitors. They show potential in treating cognitive deficits associated with various neurodegenerative and neuropsychiatric diseases (Li et al., 2016).

Safety and Hazards

The safety information for 3-(6-Fluoropyridin-3-yl)phenol indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.